Cas no 735274-90-5 (TRANS-2-[2-(3-FLUOROPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID)

• Product Name: TRANS-2-[2-(3-FLUOROPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
• CAS No: 735274-90-5
• MF: C₁₅H₁₇FO₃
• MW: 264.292088270187
• MDL: MFCD01311381
• CID: 866995
• PubChem ID: 24722532
• Update Time: 2025-05-20

TRANS-2-[2-(3-FLUOROPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• TRANS-2-[2-(3-FLUOROPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
• LogP
• trans-2-[2-(3-Fluorophenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
• TRANS-2-[2-(3-FLUOROPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLICACID
• MFCD01311381
• AKOS016017436
• 735274-90-5
• DTXSID301152249
• rel-(1R,2S)-2-[2-(3-Fluorophenyl)-2-oxoethyl]cyclohexanecarboxylic acid
• (1R,2S)-2-[2-(3-FLUOROPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID

• MDL： MFCD01311381
• Inchi： 1S/C15H17FO3/c16-12-6-3-5-11(8-12)14(17)9-10-4-1-2-7-13(10)15(18)19/h3,5-6,8,10,13H,1-2,4,7,9H2,(H,18,19)/t10-,13+/m0/s1
• InChI Key： HKQMYZIHQYRFEN-GXFFZTMASA-N
• SMILES： FC1=CC=CC(=C1)C(C[C@@H]1CCCC[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 264.11600
• Monoisotopic Mass: 264.11617256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 424.7±15.0 °C at 760 mmHg
• Flash Point: 210.7±20.4 °C
• PSA: 54.37000
• LogP: 3.28950
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

TRANS-2-[2-(3-FLUOROPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on TRANS-2-[2-(3-FLUOROPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID

TRANS-2-[2-(3-FLUOROPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID: A Comprehensive Overview

The compound TRANS-2-[2-(3-FLUOROPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID, identified by the CAS number 735274-90-5, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carboxylic acids, featuring a cyclohexane ring substituted with a fluorophenyl group and an oxoethyl chain. The trans configuration of the substituents on the cyclohexane ring adds to its unique properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery, particularly due to their enhanced pharmacokinetic properties and bioavailability. The presence of the 3-fluorophenyl group in this compound contributes to its lipophilicity, which is a critical factor in drug design. Researchers have explored the use of such compounds in developing new therapeutic agents, especially in the treatment of neurodegenerative diseases and cancer. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that analogs of this compound exhibit promising anti-inflammatory and antioxidant activities, suggesting potential applications in treating chronic inflammatory conditions.

The synthesis of TRANS-2-[2-(3-FLUOROPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID involves a multi-step process, typically starting with the preparation of the cyclohexane carboxylic acid derivative. The introduction of the oxoethyl group is achieved through oxidation reactions, followed by substitution with the fluorophenyl moiety. The stereochemistry of the molecule is crucial, as the trans configuration ensures optimal solubility and stability. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structure and purity of the compound.

In terms of applications, this compound has shown promise in materials science as well. Its unique combination of rigidity and flexibility makes it an ideal candidate for use in polymer synthesis and as a building block for advanced materials. A 2023 research article in Nature Materials reported that derivatives of this compound can be used to create high-performance polymers with improved thermal stability and mechanical strength. These findings underscore its versatility across different fields.

The environmental impact of this compound is another area of growing interest. As industries increasingly prioritize sustainability, researchers are exploring eco-friendly synthesis methods for this compound. Green chemistry approaches, such as using microwave-assisted synthesis or enzymatic catalysis, have been proposed to reduce waste and energy consumption during production. These efforts align with global initiatives to promote sustainable chemical practices.

In conclusion, TRANS-2-[2-(3-FLUOROPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID (CAS No. 735274-90-5) is a versatile compound with diverse applications in pharmaceuticals, materials science, and environmental chemistry. Its unique structure and properties continue to drive innovative research, making it a valuable asset in modern chemical innovation.